Cas no 3719-45-7 (1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 3719-45-7
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00031002
• CID: 311186
• PubChem ID: 329765506
• Update Time: 2025-06-07

1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 1-Methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
• Nudifloric Acid
• 1-methyl-6-oxopyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-
• 1,6-Dihydro-1-methyl-6-oxo-3-pyridinecarboxylic acid
• 1,6-DIHYDRO-1-METHYL-6-OXOPYRIDINE-3-CARBOXYLIC ACID
• 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid(SALTDATA: FREE)
• 1-Methyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
• 1,2-DIHYDRO-1-METHYL-2-OXOPYRIDINE-5-CARBOXYLIC ACID
• N(1)-Methyl-2-pyridone-5-carboxylic acid
• 3-Pyridinecarboxylic acid, 1,6-dihydro-1-methyl-6-oxo-
• RGZCKPXTNJAWMR-UHFFFAOYSA-N
• NMPCA
• 1-methyl-6-oxohydropyridine-3-carboxylic acid
• HMS1699N05
• STK5
• s3313
• SBB0179
• PB21634
• FT-0673168
• HY-N4226
• J-504982
• F9994-0372
• 1,6-Dihydro-1-methyl-6-oxo-3-pyridinecarboxylic acid, 97%
• SCHEMBL14939957
• AC-907/34118031
• EN300-41803
• SCHEMBL480137
• BB 0240581
• Z356294138
• MFCD00031002
• 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylicacid
• 3719-45-7
• SY041994
• 1-Methyl-6-pyridone-3-carboxylic acid
• A1-00159
• n-methyl-2-pyridone-5-carboxylic acid
• BS-13479
• CS-0032465
• DTXSID80190675
• 1-Methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid #
• AKOS000300363
• 1,6-Dihydro-1-methyl-6-oxo-3-pyridinecarboxylic Acid; Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic Acid; 1-Methyl-6-pyridone-3-carboxylic Acid; 1-Methylpyridin-2-one-5-carboxylic Acid
• pyridine, 3-carboxy-1,6-dihydro-1-methyl-6-oxo-
• STK502205
• ALBB-000156
• DTXCID20113166

• MDL： MFCD00031002
• Inchi： 1S/C7H7NO3/c1-8-4-5(7(10)11)2-3-6(8)9/h2-4H,1H3,(H,10,11)
• InChI Key： RGZCKPXTNJAWMR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=CN1C

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.6
• Molecular Weight: 153.14

Experimental Properties

• Color/Form: Powder
• Melting Point: 240-245 °C
• Boiling Point: 329.6℃ at 760 mmHg
• PSA: 59.30000
• LogP: 0.08350

1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Professional Introduction to 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 3719-45-7)

1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, with the chemical formula C₇H₆N₂O₃, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridine family and has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The compound's unique chemical properties, including its oxo and carboxylic acid functional groups, make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The CAS No. 3719-45-7 identifier is a globally recognized numerical code that uniquely identifies this chemical substance. This standardized numbering system ensures precise and unambiguous communication among scientists, researchers, and regulatory bodies worldwide. The compound's molecular structure consists of a six-membered ring containing one nitrogen atom, with substituents at the 1-position (methyl group), 3-position (carboxylic acid group), and 6-position (oxo group). This arrangement contributes to its reactivity and makes it a promising candidate for further chemical modifications.

In recent years, 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been extensively studied for its role in developing novel therapeutic agents. Its structural motif is closely related to several known bioactive compounds, particularly those targeting neurological and cardiovascular disorders. The pyridine ring is a common structural feature in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of both electron-withdrawing (carboxylic acid) and electron-donating (methyl) groups enhances its pharmacological potential by influencing solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. Researchers have leveraged its reactive sites to develop complex molecules with enhanced pharmacological properties. For instance, derivatives of 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid have been explored as precursors for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The oxo group at the 6-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores that can modulate target interactions.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in synthesizing antihypertensive and antiarrhythmic agents. Pyridine derivatives are well-known for their ability to interact with calcium channels and other ion transporters, making them effective in managing cardiovascular conditions. Recent studies have highlighted the structural optimization of 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid derivatives to improve their binding affinity and selectivity towards specific therapeutic targets. These advancements underscore the compound's significance in drug discovery efforts.

Moreover, the compound's role in medicinal chemistry extends beyond cardiovascular applications. It has been investigated as a precursor for antimicrobial agents, where modifications to its core structure have led to compounds with enhanced activity against resistant bacterial strains. The carboxylic acid group at the 3-position serves as a handle for further derivatization, enabling the introduction of moieties that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors such as acetone or malonic esters. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Catalytic hydrogenation and condensation reactions are commonly employed to construct the pyridine ring system while introducing the necessary functional groups.

In conclusion, 1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 3719-45-7) is a versatile compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.